Cas no 1214272-52-2 (tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate)
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-trans-N-Boc-3-hydroxy-4-azidopyrrolidine
- (3R,4R)-tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate;.tert-butyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate;.(3R,4R)-N-Boc-3-azido-4-hydroxypyrrolidine;
- tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
- SCHEMBL13739308
- AB52505
- tert-butyl Trans-3-azido-4-hydroxypyrrolidine-1-carboxylate racemate
- 190792-84-8
- 1214272-52-2
- 3-azido-4-hydroxy-1-pyrrolidinecarboxylic acid tert-butyl ester
- DB-130602
- EN300-1716827
- Tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
- 203434-45-1
- CSWBTQKOSPXYIE-UHFFFAOYSA-N
- 1-Pyrrolidinecarboxylic acid, 3-azido-4-hydroxy-, 1,1-dimethylethyl ester
- 143700-05-4
- tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate
-
- Inchi: 1S/C9H16N4O3/c1-9(2,3)16-8(15)13-4-6(11-12-10)7(14)5-13/h6-7,14H,4-5H2,1-3H3
- InChI Key: CSWBTQKOSPXYIE-UHFFFAOYSA-N
- SMILES: OC1CN(C(=O)OC(C)(C)C)CC1N=[N+]=[N-]
Computed Properties
- Exact Mass: 228.12200
- Monoisotopic Mass: 228.12224039Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.1Ų
Experimental Properties
- PSA: 99.52000
- LogP: 0.66756
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-100 MG |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 100MG |
¥ 1,603.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-250 MG |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 250MG |
¥ 2,560.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-500 MG |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 500MG |
¥ 4,270.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-1 G |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 1g |
¥ 6,402.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-5 G |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 5g |
¥ 19,206.00 | 2022-10-13 | |
| Chemenu | CM388503-1g |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95%+ | 1g |
$955 | 2023-01-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-100MG |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 100MG |
¥ 1,742.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-250MG |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 250MG |
¥ 2,904.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-500MG |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 500MG |
¥ 4,065.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA300317-1G |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate |
1214272-52-2 | 95% | 1g |
¥ 5,808.00 | 2023-04-07 |
tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate
Professional Introduction to Tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate (CAS No. 1214272-52-2)
Tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate, identified by its CAS number 1214272-52-2, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their intricate stereochemistry and functional group diversity, making it a valuable intermediate in the synthesis of complex biological molecules.
The structure of tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate features a pyrrolidine core, which is a common scaffold in many pharmacologically active agents. The presence of both azido and hydroxyl functional groups on the same ring introduces unique reactivity that can be exploited in various synthetic pathways. The tert-butyl ester group at the carboxyl position enhances the stability of the molecule during storage and handling, making it a practical choice for laboratory-scale applications.
In recent years, there has been a growing interest in the development of chiral compounds for use in drug discovery and development. The stereochemistry of tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate is particularly noteworthy, as the (3R,4R) configuration has been shown to exhibit enhanced biological activity in certain contexts. This specificity is critical for ensuring that the final drug product maintains its intended therapeutic effects while minimizing off-target interactions.
One of the most compelling aspects of this compound is its potential utility in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, and their inhibition is a key strategy in the treatment of various diseases, including cancer and infectious disorders. The azido group on the pyrrolidine ring can be selectively modified via transition-metal-catalyzed coupling reactions, allowing for the introduction of diverse substituents at specific positions. This flexibility makes tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate an attractive building block for designing novel inhibitors.
Recent studies have demonstrated the effectiveness of this compound in generating highly potent protease inhibitors with improved pharmacokinetic properties. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups onto the pyrrolidine scaffold, resulting in inhibitors with enhanced binding affinity and selectivity. These findings highlight the compound's potential as a key intermediate in the development of next-generation therapeutics.
The hydroxyl group on tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate also provides an additional site for functionalization. This group can be used to form ether or thioether linkages with other biomolecules, enabling the creation of conjugates with targeted delivery properties. Such conjugates have shown promise in cancer therapy, where they can be designed to selectively accumulate in tumor tissues while sparing healthy cells.
In addition to its applications in drug development, this compound has found utility in materials science and organic synthesis. Its unique structural features make it a valuable precursor for synthesizing complex organic molecules with applications ranging from agrochemicals to advanced materials. The ability to precisely control the stereochemistry and reactivity of these molecules is essential for achieving desired properties in final products.
The synthesis of tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate requires careful optimization to ensure high yields and purity. Recent advances in synthetic methodologies have made it possible to produce this compound with greater efficiency than ever before. For example, asymmetric hydrogenation techniques have been employed to achieve high enantioselectivity during key steps in the synthesis process.
The growing body of research on this compound underscores its importance as a versatile building block in synthetic chemistry. As our understanding of molecular interactions continues to evolve, new applications for tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate are likely to emerge, further solidifying its role as a cornerstone of modern chemical research.
1214272-52-2 (tert-butyl (3R,4R)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate) Related Products
- 125552-56-9(tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate)
- 143700-05-4(Trans-3-Azido-1-Boc-4-hydroxypyrrolidine)
- 114870-50-7((3S,4s)-ethyl 3-azido-4-hydroxypiperidine-1-carboxylate)
- 372482-13-8(1-Pyrrolidinecarboxylic acid, 3-azido-4-methoxy-, 1,1-dimethylethylester, (3S,4S)-)
- 203434-45-1(tert-butyl 3-azido-4-hydroxypyrrolidine-1-carboxylate)
- 148214-90-8(tert-butyl trans-3-amino-4-hydroxy-pyrrolidine-1-carboxylate)
- 190792-74-6(tert-butyl (3S,4S)-3-amino-4-hydroxypyrrolidine-1-carboxylate)
- 113451-52-8(tert-butyl 3-azidopyrrolidine-1-carboxylate)
- 429673-78-9(TRANS-3-AZIDO-1-BOC-4-METHOXYPYRROLIDINE)
- 190792-84-8(tert-butyl (3S,4S)-3-azido-4-hydroxy-pyrrolidine-1-carboxylate)